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Compound of Interest

Compound Name: 1,8-Diiodoanthracene

Cat. No.: B1337777

For researchers, scientists, and professionals in drug development, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
This guide provides essential information for the safe handling and disposal of 1,8-
diiodoanthracene, a compound utilized in the synthesis of advanced organic materials.[1]
Adherence to these procedures is vital to mitigate potential environmental hazards and ensure
a safe laboratory environment.

Key Safety and Hazard Information

While specific disposal protocols for 1,8-diiodoanthracene are not extensively detailed in
publicly available literature, the safety data for anthracene and its derivatives indicates that
these compounds are often classified as hazardous to the aquatic environment.[2][3]
Therefore, 1,8-diiodoanthracene should be handled as hazardous waste, with precautions
taken to prevent its release into the environment.[2][4]

Quantitative Data Summary
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Property Value Reference
Molecular Formula Ci4Hsl2 [1]
Molecular Weight 430.02 g/mol [1]
Appearance Yellow solid [1]
Melting Point 190-191 °C [1]

Very toxic to aquatic life with
Hazard Statements ) [2]
long-lasting effects.

Avoid release to the

environment. Collect spillage.
Precautionary Statements Dispose of contents/container [2]

to an approved waste disposal

plant.

Experimental Protocol for Disposal

The recommended procedure for the disposal of 1,8-diiodoanthracene involves segregation,
proper labeling, and transfer to a licensed professional waste disposal service. Direct disposal
into laboratory drains or general waste is strictly prohibited.

Step-by-Step Disposal Procedure:

o Personal Protective Equipment (PPE): Before handling 1,8-diiodoanthracene, ensure
appropriate PPE is worn, including chemical-resistant gloves, safety goggles, and a
laboratory coat.

o Waste Segregation:

o Collect waste 1,8-diiodoanthracene, including any contaminated materials (e.g.,
weighing boats, filter paper, contaminated gloves), in a designated and clearly labeled
hazardous waste container.

o The container must be compatible with the chemical, sealable, and in good condition.
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o Do not mix 1,8-diiodoanthracene waste with other waste streams unless explicitly
permitted by your institution's Environmental Health and Safety (EHS) office.

Labeling:

o Clearly label the waste container with "Hazardous Waste" and the full chemical name:
"1,8-Diiodoanthracene".

o Include any other relevant hazard information as required by your institution and local
regulations.

Storage:

o Store the sealed waste container in a designated, secure, and well-ventilated secondary
containment area.

o Keep the storage area away from incompatible materials.

Professional Disposal:

o Contact your institution's EHS office to arrange for the collection and disposal of the
hazardous waste.

o The disposal must be carried out by a licensed and certified hazardous waste contractor.

o Provide the waste disposal service with the Safety Data Sheet (SDS) for the compound.

Spill Management:

o

In the event of a spill, contain the material to prevent it from entering drains or waterways.

[2]141[5]

o

Carefully collect the spilled solid using appropriate tools (e.g., spark-proof scoop) and
place it in the designated hazardous waste container.

o

Clean the affected area as per your laboratory's standard operating procedures for
hazardous spills.
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Disposal Workflow

The logical flow for the proper disposal of 1,8-diiodoanthracene is illustrated in the diagram
below.
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Caption: Workflow for the safe disposal of 1,8-diiodoanthracene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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